Cas no 2091575-94-7 (3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one)

3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one is a specialized pyrrolidine-derived compound featuring both amino and hydroxymethyl functional groups. Its structural versatility makes it valuable as an intermediate in pharmaceutical and organic synthesis, particularly for designing bioactive molecules. The presence of a hydroxymethyl group enhances solubility and reactivity, while the amino group allows for further functionalization, such as amide bond formation. The pyrrolidine scaffold contributes to conformational rigidity, potentially improving binding affinity in drug discovery applications. This compound is particularly useful in the development of peptidomimetics and small-molecule inhibitors. Its well-defined stereochemistry and functional group compatibility make it a practical choice for targeted synthetic routes.
3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one structure
2091575-94-7 structure
Product Name:3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one
CAS No:2091575-94-7
MF:C9H18N2O2
MW:186.251422405243
CID:4775076
Update Time:2025-06-07

3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one
    • 3-amino-1-[3-(hydroxymethyl)-4-methylpyrrolidin-1-yl]propan-1-one
    • 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one
    • Inchi: 1S/C9H18N2O2/c1-7-4-11(5-8(7)6-12)9(13)2-3-10/h7-8,12H,2-6,10H2,1H3
    • InChI Key: GMCIQEMAPIGOAK-UHFFFAOYSA-N
    • SMILES: OCC1CN(C(CCN)=O)CC1C

Computed Properties

  • Exact Mass: 186.136827821 g/mol
  • Monoisotopic Mass: 186.136827821 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 66.6
  • Molecular Weight: 186.25

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Additional information on 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one

Introduction to 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one (CAS No. 2091575-94-7)

3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one (CAS No. 2091575-94-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in various biological processes.

The molecular structure of 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one consists of a pyrrolidine ring substituted with a hydroxymethyl group and a methyl group, along with an amino and a ketone functional group. This intricate arrangement confers the molecule with distinct chemical and biological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one in various therapeutic areas. One notable application is its use as a modulator of ion channels, particularly in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate the activity of voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain.

In addition to its ion channel modulating properties, 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one has also demonstrated promising anti-inflammatory effects. Studies conducted by researchers at the University of California have revealed that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

Safety assessments have also been conducted to evaluate the potential side effects and toxicity of 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one. In vitro and in vivo studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its further development as a safe and effective treatment option.

The synthesis of 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep reactions involving the formation of the pyrrolidine ring and subsequent functional group modifications. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization.

In conclusion, 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one (CAS No. 2091575-94-7) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for its potential use in treating various diseases. As more data become available from clinical trials, it is anticipated that this compound will play a significant role in advancing therapeutic options for patients in need.

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